Cas no 17892-25-0 (3,5-Dibromosalicylamide)

• Product Name: 3,5-Dibromosalicylamide
• CAS No: 17892-25-0
• MF: C₇H₅Br₂NO₂
• MW: 294.928100347519
• CID: 187057
• PubChem ID: 352428
• Update Time: 2025-11-02

3,5-Dibromosalicylamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,3,5-dibromo-2-hydroxy-
• 3 5-DIBROMOSALICYLAMIDE
• 3,5-dibromo-2-hydroxybenzamide
• 3,5-Dibrom-2-hydroxy-benzoesaeure-amid
• 3,5-dibromo-2-hydroxy-benzamide
• 3,5-dibromo-2-hydroxy-benzoic acid amide
• 3.5-Dibrom-2-hydroxy-benzamid
• 3.5-Dibrom-salicylsaeure-amid
• Benzamide,3,5-dibromo-2-hydroxy
• UPLRPVGMEIBZLY-UHFFFAOYSA
• SR-01000872603-2
• FT-0637621
• 5-TERT-BUTYL-2-METHOXYBENZENEBORONICACID
• DTXSID00326292
• NSC526322
• UPLRPVGMEIBZLY-UHFFFAOYSA-
• Benzamide, 3,5-dibromo-2-hydroxy-
• 17892-25-0
• NS00002219
• InChI=1/C7H5Br2NO2/c8-3-1-4(7(10)12)6(11)5(9)2-3/h1-2,11H,(H2,10,12)
• SCHEMBL895511
• 3,5-Dibromo-2-hydroxybenzamide #
• SR-01000872603
• UPLRPVGMEIBZLY-UHFFFAOYSA-N
• 3,5-Dibromosalicylamide
• 3,5-Dibromsalicylamid
• AKOS024341696
• 3,5-dibromo-salicylamide
• NSC-526322

• Inchi： 1S/C7H5Br2NO2/c8-3-1-4(7(10)12)6(11)5(9)2-3/h1-2,11H,(H2,10,12)
• InChI Key： UPLRPVGMEIBZLY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(N)=O)=C1O)Br

Computed Properties

• Exact Mass: 292.86900
• Monoisotopic Mass: 292.869
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: 2.4

Experimental Properties

• Density: 2.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 287.1±40.0 °C at 760 mmHg
• Flash Point: 127.4±27.3 °C
• PSA: 63.32000
• LogP: 2.71640
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3,5-Dibromosalicylamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 3,5-Dibromosalicylamide

3,5-Dibromosalicylamide (CAS No. 17892-25-0): Properties, Applications, and Market Insights

3,5-Dibromosalicylamide (CAS No. 17892-25-0) is a brominated derivative of salicylamide, widely recognized for its unique chemical properties and diverse applications in pharmaceuticals, organic synthesis, and material science. This compound, with the molecular formula C₇H₅Br₂NO₂, has garnered significant attention due to its potential in drug development and as an intermediate in fine chemical synthesis. In this article, we delve into the properties of 3,5-Dibromosalicylamide, its industrial uses, and emerging trends in its application.

The chemical structure of 3,5-Dibromosalicylamide features two bromine atoms attached to the aromatic ring, enhancing its reactivity and making it a valuable building block in organic chemistry. Researchers and manufacturers often seek high-purity 3,5-Dibromosalicylamide for its role in synthesizing complex molecules. Its stability under various conditions and compatibility with multiple reaction pathways make it a preferred choice in laboratories and industrial settings.

One of the most discussed topics in the context of 3,5-Dibromosalicylamide applications is its potential in pharmaceutical research. Recent studies highlight its utility as an intermediate in the development of antimicrobial and anti-inflammatory agents. With the growing demand for novel therapeutic compounds, the relevance of 3,5-Dibromosalicylamide in drug discovery continues to rise. Additionally, its role in material science, particularly in the synthesis of advanced polymers, has sparked interest among researchers exploring sustainable materials.

From a market perspective, the global supply of 3,5-Dibromosalicylamide is influenced by factors such as raw material availability and regulatory policies. Companies specializing in fine chemicals often emphasize the importance of reliable 3,5-Dibromosalicylamide suppliers to ensure consistent quality for research and production. Furthermore, advancements in synthetic methodologies have led to improved yields and reduced environmental impact, aligning with the industry's shift toward greener chemistry practices.

For those searching for where to buy 3,5-Dibromosalicylamide, it is essential to consider suppliers with certifications such as ISO and GMP to guarantee product integrity. The compound is typically available in powder form, with purity levels exceeding 98%, catering to both academic and industrial needs. As the demand for specialized chemicals grows, 3,5-Dibromosalicylamide price trends remain a key focus for procurement professionals.

In conclusion, 3,5-Dibromosalicylamide (CAS 17892-25-0) stands out as a versatile compound with broad applications in pharmaceuticals, organic synthesis, and material science. Its unique properties and adaptability to modern chemical processes make it a valuable asset in research and industry. By staying informed about the latest developments and sourcing high-quality products, stakeholders can leverage the full potential of this remarkable chemical.